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Compound of Interest

Compound Name: 2-(Furan-2-yl)-1-tosylpyrrolidine

Cat. No.: B2903993

Disclaimer: A comprehensive search for the Chemical Abstracts Service (CAS) number for 2-
(Furan-2-yl)-1-tosylpyrrolidine did not yield a specific identifier for this compound. The
absence of a dedicated CAS number typically indicates that the compound is not commercially
available as a stock chemical and has limited documentation in publicly accessible chemical
databases and literature. Consequently, this guide focuses on the synthesis of 2-(Furan-2-
yl)-1-tosylpyrrolidine from its known precursor, 2-(Furan-2-yl)pyrrolidine, and provides
physicochemical data for the precursor.

Precursor Data: 2-(Furan-2-yl)pyrrolidine

The direct precursor for the synthesis of 2-(Furan-2-yl)-1-tosylpyrrolidine is 2-(Furan-2-
yl)pyrrolidine. The physicochemical properties of this precursor are summarized in the table
below.
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Property Value Source
CAS Number 90086-89-8 [11[2]
Molecular Formula CsH11:NO [1]
Molecular Weight 137.18 g/mol [1]
IUPAC Name 2-(furan-2-yl)pyrrolidine [1]
Canonical SMILES C1CC(NC1)C2=CC=C02 [1]

LIFJPSLQRGQNMM-
InChl Key [1]
UHFFFAOYSA-N

XLogP3 (Predicted) 0.9 [1]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C)(;untg p : 2l
Rotatable Bond Count 1 [2]
Exact Mass 137.084064 g/mol [1]
Topological Polar Surface Area  25.2 A2 [2]

Experimental Protocols
Synthesis of 2-(Furan-2-yl)-1-tosylpyrrolidine

The synthesis of 2-(Furan-2-yl)-1-tosylpyrrolidine can be achieved through the tosylation of
the secondary amine, 2-(Furan-2-yl)pyrrolidine, with p-toluenesulfonyl chloride (TsCl) in the
presence of a base. This is a standard procedure for the protection of secondary amines.

Materials:
o 2-(Furan-2-yl)pyrrolidine
e p-Toluenesulfonyl chloride (TsCl)

e Triethylamine (TEA) or Pyridine
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e Dichloromethane (DCM), anhydrous

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

e Magnetic stirrer and stir bar

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-(Furan-2-yl)pyrrolidine (1.0
equivalent) in anhydrous dichloromethane (DCM).

» Addition of Base: Add triethylamine (1.5 equivalents) to the solution. The base acts as a
scavenger for the hydrochloric acid byproduct.

e Cooling: Cool the reaction mixture to 0 °C in an ice bath with continuous stirring.

» Addition of Tosyl Chloride: Slowly add a solution of p-toluenesulfonyl chloride (1.2
equivalents) in anhydrous DCM to the cooled reaction mixture.

o Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room
temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

o Workup:

o Once the reaction is complete, quench the reaction by adding water.
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o Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous
NaHCOs solution and brine.

o Separate the organic layer and dry it over anhydrous MgSOa or NazSOa.
 Purification:

o Filter the drying agent and concentrate the organic layer under reduced pressure using a
rotary evaporator.

o The crude product can be purified by column chromatography on silica gel to yield pure 2-
(Furan-2-yl)-1-tosylpyrrolidine.

Visualizations
Experimental Workflow for the Synthesis of 2-(Furan-2-
yl)-1-tosylpyrrolidine
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Caption: Synthetic workflow for 2-(Furan-2-yl)-1-tosylpyrrolidine.
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Logical Relationship of Synthesis Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2903993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2903993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

